2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H18ClN3O2S/c1-2-26-18-6-4-3-5-17(18)22-19(25)13-27-20-12-11-16(23-24-20)14-7-9-15(21)10-8-14/h3-12H,2,13H2,1H3,(H,22,25)
• InChI Key: FOSZABILKLGAIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClN3O2S
• Molecular Weight: 399.9 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide”, there are related studies on the synthesis of similar pyridazinone derivatives. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Scientific Research Applications

Pharma Market Reflection

Research on compounds related to 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide reveals their use in various pharmaceutical applications. Specifically, pyridazino(4,5-b)indole-1-acetamide compounds, a related group, exhibit a range of activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects (Habernickel, 2002).

Spectroscopic and Computational Analysis

In a study focused on a similar molecule, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide, vibrational signatures were obtained through Raman and Fourier transform infrared spectroscopy. This study provided insights into the molecule's geometric equilibrium, hydrogen bonding, and vibrational wavenumbers, utilizing density functional theory for computational analysis (Mary et al., 2022).

Antimicrobial Agent Synthesis

A compound structurally related to the subject chemical, namely 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole, was synthesized and tested for antimicrobial activity. This research highlighted its moderate activity against various bacterial and fungal strains, indicating its potential use in antimicrobial applications (Sah et al., 2014).

Coordination Complexes and Antioxidant Activity

Research into pyrazole-acetamide derivatives, closely related to the compound , revealed the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, suggesting their potential in pharmaceutical applications (Chkirate et al., 2019).

Future Directions

The future directions for research on “2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(2-ethoxyphenyl)acetamide” and similar compounds could involve further exploration of their pharmacological activities, such as their potential anti-tubercular activity. Additionally, further studies could focus on the synthesis of new derivatives and evaluation of their therapeutic potential.